Cas no 2228402-87-5 (3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 2228402-87-5
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 6029805
• PubChem ID: 165842347
• Update Time: 2025-10-30

3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile
• EN300-1745659
• 2228402-87-5

• Inchi： 1S/C14H10N2O/c15-9-14(7-10(17)8-14)12-5-6-16-13-4-2-1-3-11(12)13/h1-6H,7-8H2
• InChI Key： MTXZOKQWRXNKOO-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CN=C3C=CC=CC=23)C1

Computed Properties

• Exact Mass: 222.079312947g/mol
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.8Ų

Additional information on 3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228402-87-5)

3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228402-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclobutane derivatives, which are increasingly explored for their role in drug discovery and material science. The presence of both a quinoline moiety and a carbonitrile group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for highly functionalized cyclobutane compounds has surged, driven by their utility in developing novel therapeutics. Researchers are particularly interested in 3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile due to its potential as a building block for kinase inhibitors and anti-inflammatory agents. The compound's quinoline component is known for its pharmacological properties, often found in drugs targeting infectious diseases and cancer. This aligns with current trends in precision medicine and targeted therapy, where small-molecule inhibitors play a pivotal role.

The synthesis of 3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile involves advanced organic chemistry techniques, including cycloaddition reactions and catalytic transformations. Its carbonitrile group offers a reactive site for further functionalization, making it valuable for structure-activity relationship (SAR) studies. This is particularly relevant in the context of AI-driven drug design, where researchers leverage computational tools to predict molecular interactions and optimize lead compounds.

From an industrial perspective, 3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile is gaining traction as a key intermediate in the production of agrochemicals and specialty chemicals. Its stability and reactivity under mild conditions make it suitable for large-scale manufacturing. Additionally, the compound's low toxicity profile and biodegradability align with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

In the realm of academic research, this compound is frequently cited in studies exploring cyclobutane ring strain and its implications for molecular stability. The 3-oxo group introduces a polar character, enhancing solubility—a critical factor in drug formulation. These properties are often discussed in forums and publications focused on medicinal chemistry and pharmacokinetics, addressing common queries about bioavailability and metabolic pathways.

As the scientific community continues to investigate 3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile, its potential applications in neurological disorders and immunomodulation are emerging. The compound's ability to interact with biological targets such as enzymes and receptors positions it as a promising candidate for future therapeutics. This resonates with current searches on next-generation drug candidates and personalized medicine, highlighting its relevance in contemporary research.

In summary, 3-oxo-1-(quinolin-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228402-87-5) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from pharmaceutical development to material science, underscore its importance in modern scientific endeavors. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.